Cas no 68746-83-8 (7-methyl-4-[(E)-2-(5-nitrofuran-2-yl)ethenyl]-2H-chromen-2-one)
![7-methyl-4-[(E)-2-(5-nitrofuran-2-yl)ethenyl]-2H-chromen-2-one structure](https://www.kuujia.com/scimg/cas/68746-83-8x500.png)
68746-83-8 structure
Product name:7-methyl-4-[(E)-2-(5-nitrofuran-2-yl)ethenyl]-2H-chromen-2-one
7-methyl-4-[(E)-2-(5-nitrofuran-2-yl)ethenyl]-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
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- 7-methyl-4-[(E)-2-(5-nitrofuran-2-yl)ethenyl]-2H-chromen-2-one
- 7-methyl-4-[(E)-2-(5-nitrofuran-2-yl)ethenyl]chromen-2-one
- 2H-1-Benzopyran-2-one, 7-methyl-4-(2-(5-nitro-2-furanyl)ethenyl)-, (E)-
- (E)-7-Methyl-4-(2-(5-nitro-2-furanyl)ethenyl)-2H-1-benzopyran-2-one
- 68746-83-8
- 7-Methyl-4-(2-(5-nitro-2-furyl)vinyl)coumarin
-
- Inchi: InChI=1S/C16H11NO5/c1-10-2-6-13-11(9-16(18)22-14(13)8-10)3-4-12-5-7-15(21-12)17(19)20/h2-9H,1H3/b4-3+
- InChI Key: DSWWTZOHMQDBLM-ONEGZZNKSA-N
- SMILES: CC1=CC2=C(C=C1)C(=CC(=O)O2)C=CC3=CC=C(O3)[N+](=O)[O-]
Computed Properties
- Exact Mass: 297.06372245g/mol
- Monoisotopic Mass: 297.06372245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.3Ų
- XLogP3: 3.4
7-methyl-4-[(E)-2-(5-nitrofuran-2-yl)ethenyl]-2H-chromen-2-one Related Literature
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Jens Antony,Stefan Grimme Phys. Chem. Chem. Phys., 2008,10, 2722-2729
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Akira Miyazaki,Toshiaki Enoki New J. Chem., 2009,33, 1249-1254
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4. Trapping shape-controlled nanoparticle nucleation and growth stages via continuous-flow chemistry†Tabot M. D. Besong,Noktan M. AlYami,Khabiboulakh Katsiev,Dalaver H. Anjum,Ahmed Abdelkader,Pedro M. F. J. Costa,Victor M. Burlakov,Alain Goriely,Osman M. Bakr Chem. Commun., 2017,53, 2495-2498
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Shane O'Sullivan,Eva Alvarez de Eulate,Yiu Hang Yuen,Erik Helmerhorst,Damien W. M. Arrigan Analyst, 2013,138, 6192-6196
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